Cas no 82787-50-6 (Cyclopentanecarboxylic acid, 2-oxo-, 1-methylethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-oxo-, 1-methylethyl ester
• CAS No: 82787-50-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD24688228
• CID: 682596
• PubChem ID: 14908171
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-oxo-, 1-methylethyl ester
• propan-2-yl 2-oxocyclopentane-1-carboxylate
• ISOPROPYL 2-OXOCYCLOPENTANE-1-CARBOXYLATE
• D93338
• SCHEMBL11273314
• DTXSID00565240
• AS-70077
• 82787-50-6
• AKOS037646655

• MDL： MFCD24688228
• Inchi： 1S/C9H14O3/c1-6(2)12-9(11)7-4-3-5-8(7)10/h6-7H,3-5H2,1-2H3
• InChI Key： MGCQOLOAFQDUJK-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds